Cas no 87876-71-9 (Cyclohexanamine, N-methyl-N-pentyl-)

• Product Name: Cyclohexanamine, N-methyl-N-pentyl-
• CAS No: 87876-71-9
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 651180
• PubChem ID: 13119736
• Update Time: 2025-04-19

Cyclohexanamine, N-methyl-N-pentyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N-methyl-N-pentyl-
• N-methyl-N-pentylcyclohexanamine
• 87876-71-9
• DTXSID50519435
• SCHEMBL15375241

• Inchi： 1S/C12H25N/c1-3-4-8-11-13(2)12-9-6-5-7-10-12/h12H,3-11H2,1-2H3
• InChI Key： KSYKASRIJSUZKS-UHFFFAOYSA-N
• SMILES： N(C)(CCCCC)C1CCCCC1

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 3.2Ų